Cas no 1048979-09-4 ((3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide)

• Product Name: (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide
• CAS No: 1048979-09-4
• MF: C₂₈H₃₀N₂O₂
• MW: 426.550007343292
• CID: 1064849
• Update Time: 2025-07-01

(3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide Chemical and Physical Properties

Names and Identifiers

• (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetamide
• Darifenacin IMpurity (UK-201705)
• 2-[(3S)-1-[2-(3-ethenyl-4-hydroxyphenyl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetamide
• (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-alpha,alpha-diphenyl-3-pyrrolidineacetamide
• Darifenacin Vinyl Impurity
• Darifenacin Impurity 11 (UK-201705)
• 3-Pyrrolidineacetamide, 1-[2-(3-ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-, (3S)-
• (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide

• Inchi： 1S/C28H30N2O2/c1-2-22-19-21(13-14-26(22)31)15-17-30-18-16-25(20-30)28(27(29)32,23-9-5-3-6-10-23)24-11-7-4-8-12-24/h2-14,19,25,31H,1,15-18,20H2,(H2,29,32)/t25-/m1/s1
• InChI Key： LWAJEKFSUZCXGN-RUZDIDTESA-N
• SMILES： C(N)(=O)C([C@@H]1CCN(CCC2=CC=C(O)C(C=C)=C2)C1)(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.9E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide

Introduction to (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide (CAS No. 1048979-09-4)

The compound (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide with CAS Registry Number 1048979-09-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a phenolic group, and ethenyl substituents. The molecule's stereochemistry, particularly the (3S) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer. The presence of the pyrrolidine ring and the diphenyl group contributes to its lipophilicity, enabling it to cross biological membranes effectively. Moreover, the ethenyl group introduces electronic flexibility, which enhances its ability to interact with target proteins.

The synthesis of (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemistry via asymmetric synthesis. Researchers have also explored alternative routes to improve yield and reduce costs, leveraging advancements in flow chemistry and microwave-assisted synthesis.

In terms of applications, this compound has shown promise as a lead molecule for drug development. Its ability to inhibit specific kinases involved in cell proliferation has been validated in vitro and in preclinical models. Additionally, its biodegradability and low toxicity profile make it a favorable candidate for further exploration in clinical trials.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of this compound to various targets with high accuracy. For instance, molecular docking studies have revealed that the hydroxyl group on the phenolic ring can form hydrogen bonds with critical residues in enzyme active sites, enhancing its inhibitory effects.

The structural uniqueness of (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide also lends itself to applications in materials science. Its ability to self-assemble into nanofibers under certain conditions has been exploited for creating advanced biomaterials for tissue engineering.

In conclusion, (3S)-1-[2-(3-Ethenyl-4-hydroxyphenyl)ethyl]-α,α-diphenyl-3-pyrrolidineacetaMide (CAS No. 1048979-09-4) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and favorable pharmacokinetic properties position it as a valuable asset in both academic research and industrial development.